Cas no 136083-74-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid
• CAS No: 136083-74-4
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• MDL: MFCD01764697
• CID: 4593167
• PubChem ID: 4389144
• Update Time: 2025-05-24

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-DL-glutamic acid
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanedioic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid

• MDL： MFCD01764697
• Inchi： 1S/C20H19NO6/c22-18(23)10-9-17(19(24)25)21-20(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,21,26)(H,22,23)(H,24,25)/t17-/m0/s1
• InChI Key： QEPWHIXHJNNGLU-KRWDZBQOSA-N
• SMILES： C(O)(=O)[C@H](CCC(O)=O)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid: A Comprehensive Overview

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid, with the CAS number 136083-74-4, is a compound of significant interest in the fields of organic chemistry, biochemistry, and materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a pentanedioic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in drug delivery, enzyme engineering, and bioconjugation technologies.

The structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid is characterized by a central pentanedioic acid moiety, which is a five-carbon dicarboxylic acid. This backbone is modified at the second carbon with an amino group that is further substituted by an Fmoc group. The Fmoc group consists of a fluorene ring attached to a methoxycarbonyl group, making it highly stable under physiological conditions while being easily removable under specific acidic or enzymatic conditions. This dual functionality makes the compound versatile for various applications.

Recent studies have highlighted the potential of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid in drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, leveraging the hydrophilic nature of the pentanedioic acid backbone and the protective properties of the Fmoc group. This compound has shown promise in enhancing drug solubility and bioavailability, which are critical factors in pharmaceutical development.

In addition to its role in drug delivery, this compound has been investigated for its potential in enzyme engineering. The Fmoc group's stability under mild conditions allows for precise control over enzyme activity when used as a protecting group in site-specific modifications. This has led to advancements in creating enzymes with improved catalytic efficiency and specificity, opening new avenues for biotechnological applications.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving purity levels. These developments have made it more accessible for both academic research and industrial applications.

From a materials science perspective, this compound has been studied for its potential in creating functional polymers and biomaterials. The combination of the Fmoc group's photoreactivity and the pentanedioic acid's versatility allows for the design of materials with tailored mechanical and chemical properties. Such materials could find applications in tissue engineering, sensors, and advanced coatings.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanedioic acid, with its unique structure and functional groups, represents a valuable tool in modern chemistry and biology. Its applications span across drug delivery, enzyme engineering, polymer science, and beyond. As research continues to uncover new functionalities and optimization strategies for this compound, it holds immense potential to contribute to groundbreaking innovations in these fields.